Cas no 98212-74-9 (Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)-)

• Product Name: Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)-
• CAS No: 98212-74-9
• MF: C₇H₁₂FNO₃
• MW: 177.17348575592
• CID: 4373102
• PubChem ID: 13477559
• Update Time: 2025-10-31

Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)-
• EN300-7852125
• (4S)-4-acetamido-5-fluoropentanoic acid
• (S)-4-(acetylamino)-5-fluoropentanoic acid
• 98212-74-9
• SCHEMBL10947076
• AIUSAZBFZFMFLX-LURJTMIESA-N

• Inchi： 1S/C7H12FNO3/c1-5(10)9-6(4-8)2-3-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)/t6-/m0/s1
• InChI Key： AIUSAZBFZFMFLX-LURJTMIESA-N
• SMILES： FC[C@H](CCC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 177.08012141Da
• Monoisotopic Mass: 177.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų

Additional information on Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)-

Comprehensive Overview of Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)- (CAS No. 98212-74-9)

The compound Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)-, identified by its CAS No. 98212-74-9, is a specialized chiral molecule with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substitution and an acetylamino group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug development, particularly in the context of targeted therapies and enzyme inhibition.

In recent years, the demand for fluorinated organic compounds like Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)- has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and personalized therapeutics, where such molecules play a pivotal role. The (S)-enantiomer configuration of this compound further underscores its importance, as enantiopure substances often exhibit superior pharmacological properties compared to their racemic counterparts.

From a synthetic chemistry perspective, CAS No. 98212-74-9 is often explored for its potential in asymmetric synthesis and catalysis. Its acetylamino moiety serves as a versatile functional group, enabling further derivatization for the creation of novel analogs. This adaptability has made it a subject of interest in academic and industrial labs, particularly in the development of small-molecule inhibitors and protease substrates.

The compound's fluoro substituent is another key feature, as fluorination is a widely adopted strategy in modern drug design to improve compound stability and binding affinity. Searches for fluorinated building blocks and chiral intermediates often highlight Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)- as a prime example. Its utility extends to bioconjugation and probe design, where its reactive groups facilitate labeling and tracking in biological systems.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing scrutiny on green chemistry practices, researchers seek efficient and sustainable methods to synthesize CAS No. 98212-74-9. This aligns with broader trends in eco-friendly synthesis and reduced waste generation, making it a topic of interest for both chemists and environmental scientists.

In summary, Pentanoic acid, 4-(acetylamino)-5-fluoro-, (S)- (CAS No. 98212-74-9) represents a multifaceted tool in contemporary scientific research. Its applications span drug discovery, biochemical assays, and material science, reflecting its versatility and importance. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and advancement in multiple disciplines.